2-methoxy-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-methoxy-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C12H15N5O3/c1-7-5-10(18)15-12(13-7)17-9(4-8(2)16-17)14-11(19)6-20-3/h4-5H,6H2,1-3H3,(H,14,19)(H,13,15,18)
• InChI Key: GSNBQZACCVXIJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)COC
• Molecular Formula: C12H15N5O3
• Molecular Weight: 277.28 g/mol

Description

2-methoxy-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a chemical compound with the molecular formula C₁₁H₁₆O . It falls under the category of organic compounds and exhibits interesting structural features. The IUPAC name suggests that it contains a methoxy group, a pyrazole ring, and an acetamide moiety. The compound’s systematic name is quite intricate, reflecting its complex structure. It is also known by other names such as p-Cymene-2-ol methyl ether , Carvacrol methyl , and Methyl carvacryl ether .

Scientific Research Applications

Anticancer Activity

Research has demonstrated that certain derivatives of 2-methoxy-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide exhibit potential anticancer properties. A study by Al-Sanea et al. (2020) involved synthesizing various compounds with structural modifications to this chemical. The synthesized compounds were evaluated for their anticancer activity against 60 cancer cell lines, with one compound showing significant growth inhibition in eight cancer cell lines, including HOP-92, NCI-H226, and MDA-MB-468, at a concentration of 10 µM (Al-Sanea et al., 2020).

Imaging and Diagnostic Applications

Another application of related compounds is in medical imaging, specifically in positron emission tomography (PET). Dollé et al. (2008) reported on the radiosynthesis of [18F]DPA-714, a selective radioligand for imaging the translocator protein (18 kDa) with PET. This compound was designed with a fluorine atom, allowing for labeling with fluorine-18 and enabling in vivo imaging for diagnostic purposes (Dollé et al., 2008).

Antimicrobial Activity

Further research has explored the antimicrobial potential of derivatives. Hossan et al. (2012) synthesized a series of compounds as antimicrobial agents, showing that many possess good antibacterial and antifungal activities comparable to standard drugs. This suggests a possible application in developing new antimicrobial treatments (Hossan et al., 2012).

Antioxidant Activity

Compounds derived from pyrazole-acetamide have also been investigated for their antioxidant properties. Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activity using various in vitro assays. The study found significant antioxidant activity, suggesting potential for use in conditions related to oxidative stress (Chkirate et al., 2019).